Cas no 1384430-62-9 ((Cyclopropylmethyl)(2,2-difluoroethyl)amine hydrochloride)
Cyclopropylmethyl(2,2-difluoroethyl)amine hydrochloride is a versatile amine derivative with potential applications in pharmaceutical and agrochemical research. The cyclopropylmethyl group enhances structural rigidity, while the 2,2-difluoroethyl moiety introduces unique electronic properties due to fluorine substitution. The hydrochloride salt form improves stability and solubility, facilitating handling and formulation. This compound may serve as a key intermediate in the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) pathways or enzyme inhibition. Its well-defined structure allows for precise modifications in drug discovery. The presence of fluorine atoms can influence metabolic stability and binding affinity, making it valuable for medicinal chemistry optimization.
1384430-62-9 structure
Product Name:(Cyclopropylmethyl)(2,2-difluoroethyl)amine hydrochloride
CAS No:1384430-62-9
MF:C6H12ClF2N
MW:171.61598777771
CID:5054979
PubChem ID:71755534
Update Time:2025-06-07
(Cyclopropylmethyl)(2,2-difluoroethyl)amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (cyclopropylmethyl)(2,2-difluoroethyl)amine hydrochloride
- N-(Cyclopropylmethyl)-2,2-difluoroethanamine hydrochloride
- N-(cyclopropylmethyl)-2,2-difluoroethanamine;hydrochloride
- (Cyclopropylmethyl)(2,2-difluoroethyl)amine hydrochloride
-
- Inchi: 1S/C6H11F2N.ClH/c7-6(8)4-9-3-5-1-2-5;/h5-6,9H,1-4H2;1H
- InChI Key: IEILUWXDFAXQNZ-UHFFFAOYSA-N
- SMILES: Cl.FC(CNCC1CC1)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 81.1
- Topological Polar Surface Area: 12
(Cyclopropylmethyl)(2,2-difluoroethyl)amine hydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(Cyclopropylmethyl)(2,2-difluoroethyl)amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B425225-5mg |
(cyclopropylmethyl)(2,2-difluoroethyl)amine hydrochloride |
1384430-62-9 | 5mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B425225-10mg |
(cyclopropylmethyl)(2,2-difluoroethyl)amine hydrochloride |
1384430-62-9 | 10mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B425225-50mg |
(cyclopropylmethyl)(2,2-difluoroethyl)amine hydrochloride |
1384430-62-9 | 50mg |
$ 295.00 | 2022-06-07 | ||
| Enamine | EN300-101495-0.05g |
(cyclopropylmethyl)(2,2-difluoroethyl)amine hydrochloride |
1384430-62-9 | 95% | 0.05g |
$262.0 | 2023-10-28 | |
| Enamine | EN300-101495-0.1g |
(cyclopropylmethyl)(2,2-difluoroethyl)amine hydrochloride |
1384430-62-9 | 95% | 0.1g |
$392.0 | 2023-10-28 | |
| Enamine | EN300-101495-0.25g |
(cyclopropylmethyl)(2,2-difluoroethyl)amine hydrochloride |
1384430-62-9 | 95% | 0.25g |
$559.0 | 2023-10-28 | |
| Enamine | EN300-101495-0.5g |
(cyclopropylmethyl)(2,2-difluoroethyl)amine hydrochloride |
1384430-62-9 | 95% | 0.5g |
$879.0 | 2023-10-28 | |
| Enamine | EN300-101495-1.0g |
(cyclopropylmethyl)(2,2-difluoroethyl)amine hydrochloride |
1384430-62-9 | 95% | 1g |
$1129.0 | 2023-06-10 | |
| Enamine | EN300-101495-2.5g |
(cyclopropylmethyl)(2,2-difluoroethyl)amine hydrochloride |
1384430-62-9 | 95% | 2.5g |
$2211.0 | 2023-10-28 | |
| Enamine | EN300-101495-5.0g |
(cyclopropylmethyl)(2,2-difluoroethyl)amine hydrochloride |
1384430-62-9 | 95% | 5g |
$3273.0 | 2023-06-10 |
(Cyclopropylmethyl)(2,2-difluoroethyl)amine hydrochloride Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Prajwalita Das,Kiyoteru Niina,Tomoya Hiromura,Etsuko Tokunaga,Norimichi Saito Chem. Sci., 2018,9, 4931-4936
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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